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Compound of Interest

Compound Name: 20-Hydroxyaflavinine

CAS No.: 116865-08-8

Cat. No.: B593497

Get Quote

Executive Summary
20-Hydroxyaflavinine (recently reclassified as 14-Hydroxyaflavinine to align with the unified

indole diterpene numbering system) is a non-tremorgenic indole diterpene (IDT) metabolite

produced predominantly by the sclerotia of Aspergillus flavus. Unlike its neurotoxic counterparts

(e.g., paxilline, aflatrem), 20-hydroxyaflavinine exhibits potent anti-insectant properties

without mammalian tremorgenicity, making it a high-value scaffold for agricultural fungicide

development and a chemical probe for selective ion channel modulation.

This guide delineates the distinct biosynthetic route of the aflavinine class, which diverges

significantly from the canonical paspaline pathway, and provides validated protocols for its

isolation and characterization.

Chemical Architecture & Nomenclature
The aflavinine scaffold represents a structural departure from the typical pentacyclic paspaline

core. It features a unique tricyclic ring system fused to the indole moiety.

Chemical Formula: C₂₈H₃₉NO₂[1]
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Molecular Weight: ~421.6 g/mol

Key Structural Feature: A 3-substituted indole fused to a diterpene-derived cyclohexanoid

system.[2]

Nomenclature Note: Historically cited as 20-hydroxyaflavinine, modern structural revisions

based on the anominine numbering system refer to this molecule as 14-hydroxyaflavinine.[3]

This guide uses the historical term "20-Hydroxyaflavinine" for consistency with the prompt

but notes the synonym for literature cross-referencing.

Structural Differentiation
Feature Aflavinine Class Paspaline/Paxilline Class

Precursor
3-Geranylgeranylindole (3-

GGI)

3-Geranylgeranylindole (3-

GGI)

Cyclization Pattern

Non-Paspaline: Direct C3-

indole connection to a 6/6-

membered ring system.[4][5][6]

Paspaline: Formation of a

hexacyclic core with a

tetrahydropyran (THP) ring.[6]

Tremorgenicity
Negative (No BK channel

inhibition)

Positive (Potent BK channel

blockers)

Biosynthetic Logic & Pathway
The biosynthesis of 20-hydroxyaflavinine follows the "Indole Diterpene (IDT) Rule" but

diverges at the cyclization stage. The pathway is governed by a specific subset of enzymes

distinct from the atm (aflatrem) and afl (aflatoxin) clusters.

The Core Pathway[6]
Prenylation (The Common Origin): The pathway initiates with the condensation of Indole-3-

glycerol phosphate (IGP) and Geranylgeranyl diphosphate (GGPP), catalyzed by a

prenyltransferase (likely AtmC homolog or distinct Af prenyltransferase). This yields 3-

Geranylgeranylindole (3-GGI).[5]

Divergent Cyclization: Unlike the pax or atm pathways that cyclize 3-GGI into paspaline via

an epoxide intermediate, the aflavinine pathway utilizes a distinct cyclase (putatively AfB).
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This enzyme directs the cyclization to form the unique aflavinine skeleton, bypassing the

paspaline intermediate entirely.

Functionalization (Hydroxylation): The conversion of Aflavinine to 20-Hydroxyaflavinine
involves a regio-specific hydroxylation at the C-14 (new numbering) / C-20 (old numbering)

position. This reaction is catalyzed by a cytochrome P450 monooxygenase.[7]
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Figure 1: Divergent biosynthesis of 20-Hydroxyaflavinine from the common 3-GGI precursor,

highlighting the split from the canonical paspaline pathway.

Genetics & Enzymology
Recent genomic analyses of Aspergillus flavus have clarified that the aflavinine biosynthetic

genes are not clustered with the aflatrem (atm) or aflatoxin (afl) loci.
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Gene Candidate:AfB (Aflavinine Biosynthesis gene).

Locus Characteristics: The gene encoding the cyclase responsible for aflavinine formation is

located in a distinct genomic region, separate from the ATM1 and ATM2 clusters that govern

aflatrem production.

Regulation: Expression is tightly coupled to sclerotial development. Transcriptomic data

indicates that AfB and associated P450s are upregulated during the formation of sclerotia

(the fungal "survival structures"), correlating with the accumulation of anti-insectant

metabolites.

Experimental Protocol: Isolation & Characterization
The following protocol is designed for the isolation of 20-hydroxyaflavinine from Aspergillus

flavus sclerotia. This method prioritizes the removal of lipophilic interferences common in fungal

extracts.

Materials
Biological Source:Aspergillus flavus (Strain NRRL 6513 or equivalent sclerotia-producing

strain).

Solvents: Dichloromethane (DCM), Acetone, Methanol, Hexane.

Stationary Phase: Silica gel (230–400 mesh), Sephadex LH-20.

Workflow
Fermentation & Harvesting:

Inoculate A. flavus on Wicklow media or PDA. Incubate at 30°C for 14–21 days to induce

sclerotia formation.

Harvest sclerotia by vacuum filtration; wash with distilled water to remove conidia.

Lyophilize (freeze-dry) sclerotia for 48 hours.

Extraction:
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Grind dried sclerotia to a fine powder using a bead beater or mortar/pestle (under liquid

nitrogen).

Solvent System: Extract powder with DCM:Acetone (2:1 v/v) for 24 hours at room

temperature.

Filter and concentrate the filtrate in vacuo to yield the crude organic extract.

Fractionation (Silica Gel Chromatography):

Load crude extract onto a silica gel column.

Elution Gradient:

1. 100% Hexane (removes lipids).

2. Hexane:Ethyl Acetate (90:10) → (70:30).

3. Target Fraction: 20-Hydroxyaflavinine typically elutes at 30–40% Ethyl Acetate in

Hexane.

Purification (HPLC):

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm, 250 x 10 mm).

Mobile Phase: Acetonitrile:Water (80:20) isocratic elution.

Detection: UV at 230 nm and 280 nm (characteristic indole absorption).

Retention: Collect the peak eluting at approximately 12–15 min (system dependent).
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Figure 2: Step-by-step isolation workflow for obtaining high-purity 20-hydroxyaflavinine from

fungal sclerotia.

Pharmacological Profile
Mechanism of Action[8]

Anti-Insectant Activity: 20-Hydroxyaflavinine shows significant antifeedant activity against

fungivorous insects such as the dried fruit beetle (Carpophilus hemipterus).[5] It acts as a

chemical defense mechanism for the sclerotia, ensuring the survival of the fungal genetic

material during dormancy.

Lack of Tremorgenicity: Unlike aflatrem and paxilline, 20-hydroxyaflavinine does not inhibit

the high-conductance calcium-activated potassium (BK) channels. This structure-activity

relationship (SAR) suggests that the specific ring fusion and hydroxylation pattern of the

aflavinine scaffold abolishes the neurotoxicity associated with the paspaline core.

Therapeutic Potential
The molecule serves as a critical "negative control" scaffold in SAR studies for BK channel

modulators. By comparing the binding modes of tremorgenic vs. non-tremorgenic IDTs,

researchers can design safer ion channel drugs that avoid neurotoxic side effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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